Cas no 1113-74-2 (3-pentanone, 2,4-dimethyl-, oxime)

• Product Name: 3-pentanone, 2,4-dimethyl-, oxime
• CAS No: 1113-74-2
• Molecular Formula: C₇H₁₅NO
• Molecular Weight: 129.20000
• MDL: MFCD00182586
• CID: 894436

3-pentanone, 2,4-dimethyl-, oxime Properties

Names and Identifiers

• 3-pentanone, 2,4-dimethyl-, oxime
• 2,4-DIMETHYL-3-PENTANONE OXIME
• 2,4-Dimethylpentan-3-one oxime
• N-(2,4-dimethylpentan-3-ylidene)hydroxylamine
• 2,4-dimethyl-pentan-3-one oxime
• 2,4-Dimethyl-pentan-3-on-oxim
• 2,4-dimethylpentane-3-one oxime
• 3-Pentanone,4-dimethyl-,oxime
• diisopropyl ketone oxime

• MDL： MFCD00182586
• InChIKey： PULCKIYKBGOTTG-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H15NO/c1-5(2)7(8-9)6(3)4/h5-6,9H,1-4H3
• SMILES： CC(C)C(=NO)C(C)C

Computed Properties

• Exact Mass: 129.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 129.115
• Heavy Atom Count: 9
• Complexity: 95.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 32.6A^2

Experimental Properties

• LogP: 2.12860
• PSA: 32.59000
• Refractive Index: 1.4419 (estimate)
• Boiling Point: 239.29°C (rough estimate)
• Melting Point: 34°C
• Flash Point: 98.8°C
• Density: 0.9022

3-pentanone, 2,4-dimethyl-, oxime Security Information

3-pentanone, 2,4-dimethyl-, oxime Customs Data

• HS CODE：2928000090
• Customs Data：

  China Customs Code:

  2928000090

  Overview:

  2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%